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Compound of Interest

Compound Name:
4,5-Dichloro-2-

(methylsulfanyl)pyrimidine

Cat. No.: B1316840 Get Quote

In-Depth Technical Guide: 4,5-Dichloro-2-
(methylsulfanyl)pyrimidine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical compound 4,5-
Dichloro-2-(methylsulfanyl)pyrimidine, including its chemical identity, physicochemical

properties, relevant experimental protocols, and safety information.

Chemical Identity and Molecular Structure
4,5-Dichloro-2-(methylsulfanyl)pyrimidine is a substituted pyrimidine derivative. Its unique

structure, featuring two chlorine atoms and a methylsulfanyl group, makes it a valuable building

block in synthetic organic chemistry, particularly in the development of novel pharmaceutical

and agrochemical compounds.

CAS Number: 99469-85-9

Molecular Formula: C₅H₄Cl₂N₂S

Molecular Structure:

Caption: 2D Molecular Structure of 4,5-Dichloro-2-(methylsulfanyl)pyrimidine
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Physicochemical Properties
A summary of the key physicochemical properties of 4,5-Dichloro-2-
(methylsulfanyl)pyrimidine is presented in the table below.

Property Value Reference

Molecular Weight 195.07 g/mol [1][2]

Boiling Point 283 °C [1]

Density 1.51 g/cm³ [1]

Flash Point 125 °C [1]

pKa -1.97 ± 0.29 (Predicted) [1]

Canonical SMILES CSC1=NC=C(C(=N1)Cl)Cl [2]

InChI Key
JATIYCWFOYRIEM-

UHFFFAOYSA-N
[2]

Experimental Protocols
Synthesis of 4,5-Dichloro-2-(methylsulfanyl)pyrimidine
A general and efficient laboratory-scale synthesis of 4,5-Dichloro-2-
(methylsulfanyl)pyrimidine has been reported.[1] The protocol involves the chlorination of a

pyrimidinone precursor.

Materials:

5-chloro-2-(methylthio)pyrimidin-4(3H)-one

Phosphorus oxychloride (POCl₃)

Dichloromethane (CH₂Cl₂)

Aqueous potassium carbonate (K₂CO₃) solution

Anhydrous sodium sulfate (Na₂SO₄)
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Distilled water

Saturated saline solution

Procedure:

A suspension of 5-chloro-2-(methylthio)pyrimidin-4(3H)-one (24 g, 0.136 mol) in phosphorus

oxychloride (200 mL) is prepared in a suitable reaction vessel.

The mixture is heated to reflux and maintained at this temperature for 2 hours.

Upon completion of the reaction, the mixture is cooled to room temperature.

Excess phosphorus oxychloride is removed under reduced pressure.

The resulting residue is carefully treated with distilled water (150 mL).

The pH of the mixture is adjusted to approximately 7-8 using an aqueous solution of

potassium carbonate.

The aqueous mixture is then extracted with dichloromethane (4 x 50 mL).

The combined organic layers are washed with saturated saline solution (50 mL).

The organic phase is dried over anhydrous sodium sulfate and subsequently filtered.

The filtrate is concentrated under reduced pressure, and the resulting solid is dried under

vacuum to yield 4,5-dichloro-2-(methylsulfanyl)pyrimidine.

Reported Yield: 23 g (86% yield) as a light brown solid.[1]

Logical Workflow for Chemical Compound
Identification
The following diagram illustrates a typical workflow for the identification and characterization of

a chemical compound, starting from its name.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1316840?utm_src=pdf-body
https://static.cymitquimica.com/products/10/pdf/sds-F362349.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Name:
4,5-Dichloro-2-(methylsulfanyl)pyrimidine

Search for CAS Number

Obtain Safety and Handling Information
Determine Molecular Structure

(SMILES, InChI)

Gather Physicochemical Data
(MW, BP, Density, etc.)

Find Experimental Protocols
(Synthesis, Analysis)

Compile Technical Guide / Whitepaper

Click to download full resolution via product page

Caption: Workflow for Chemical Compound Characterization.

Safety and Handling Information
While a comprehensive safety data sheet (SDS) for 4,5-Dichloro-2-
(methylsulfanyl)pyrimidine was not available in the public domain, information on structurally

similar compounds suggests that appropriate safety precautions should be taken when

handling this chemical. Researchers should treat this compound as potentially hazardous and

handle it in a well-ventilated fume hood. Personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat, should be worn at all times. Direct contact with skin and eyes,

as well as inhalation of dust or vapors, should be avoided. For detailed safety information, it is

recommended to consult the supplier-specific SDS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(methylsulfanyl)pyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1316840#cas-number-and-molecular-structure-of-4-
5-dichloro-2-methylsulfanyl-pyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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